(1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane dihydrochloride

• Molecular Formula: C7H12Cl2N4
• Molecular Weight: 223.10 g/mol
• SMILES: C1C2C(C2N3C=NN=C3)CN1.Cl.Cl
• InChI: InChI=1S/C7H10N4.2ClH/c1-5-6(2-8-1)7(5)11-3-9-10-4-11;;/h3-8H,1-2H2;2*1H/t5-,6+,7?
• InChIKey: BZWSEAGVXFTVGQ-HNDCNWDXSA-N

Challenge: Developing selective D3 antagonists requires the bioactive exo configuration to avoid false negatives and wasted synthesis time. Solution: This (1R,5S,6R) dihydrochloride provides the proven scaffold with >12-fold affinity advantage over endo isomers. Benefit: Eliminates chiral resolution steps; enables direct, rational PROTAC design with a well-defined linker vector. Supported by a validated multi-kilogram synthesis, ensuring reliable supply for lead optimization and PET tracer programs.

Overview: (1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane

The compound (1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane dihydrochloride is a chiral, constrained bicyclic diamine building block featuring a unique 4-triazolyl substitution pattern. It belongs to a class of 1,2,4-triazolyl-azabicyclo[3.1.0]hexanes extensively investigated as potent and selective dopamine D3 receptor antagonists by GlaxoSmithKline [1][2]. The (1R,5S,6R) absolute configuration defines the exo orientation of the triazole ring relative to the bicyclic scaffold, a stereochemical feature that directly impacts downstream biological activity. Industrially, a scalable, multi-kilogram synthesis for this specific structural family has been developed, underscoring its viability as an advanced intermediate for pharmaceutical research and development [2]. As a dihydrochloride salt, it is provided in a form optimized for handling, solubility, and subsequent derivatization in both academic and industrial settings.

Stereochemistry Defined (1R,5S,6R) exo configuration

Substitution N-linked 4H-1,2,4-triazol-4-yl moiety

Form Dihydrochloride salt for handling and derivatization

• [1] Micheli, F., Arista, L., Bonanomi, G., Blaney, F. E., Braggio, S., Capelli, A. M., ... & Heidbreder, C. (2010). 1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists. Journal of Medicinal Chemistry, 53(1), 374-391. View Source
• [2] Sirois, L. E., Xu, J., Angelaud, R., Lao, D. B., & Gosselin, F. (2018). Practical Synthesis of a 6-Triazolylazabicyclo[3.1.0]hexane. Organic Process Research & Development, 22(6), 773-779. View Source

Substitution Risks: (1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane

In medicinal chemistry, the azabicyclo[3.1.0]hexane scaffold's biological activity is exquisitely sensitive to both the regiochemistry of the triazole attachment and the absolute stereochemistry at the 6-position. The critical differentiation of the (1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl) configuration lies in its direct comparison with the corresponding (1R,5S,6S) diastereomer and the 1,2,4-triazol-3-yl regioisomer. Published Structure-Activity Relationship (SAR) studies unequivocally demonstrate that the N-linked 4-triazolyl series, to which this compound belongs, exhibits a distinct in vitro profile against dopamine D3 receptors compared to the C-linked 3-triazolyl series [1]. Furthermore, within the 4-triazolyl series, the (1R,5S,6R) and (1R,5S,6S) diastereomers are not functionally interchangeable; they lead to fundamentally different spatial orientations of the critical triazole moiety, which can alter binding pocket interactions, potency, and selectivity [2]. Therefore, substituting this specific compound with a close analog without rigorous confirmatory testing would introduce an unacceptable risk of project failure due to altered pharmacodynamics or unexpected synthetic challenges.

Diastereomer mismatch

The (1R,5S,6S)-endo form may shift D3 affinity; SAR indicates significant binding differences.

Regioisomer mismatch

3-Triazolyl isomers may alter D3/D2 selectivity; 4-triazolyl provides a distinct selectivity context.

• [1] Bonanomi, G., Braggio, S., Capelli, A. M., Checchia, A., Damiani, F., Di-Fabio, R., ... & Micheli, F. (2010). Triazolyl azabicyclo[3.1.0]hexanes: a class of potent and selective dopamine D3 receptor antagonists. ChemMedChem, 5(5), 705-715. View Source
• [2] Arista, L., Bonanomi, G., Hamprecht, D., Micheli, F., Damiani, F., Gentile, G., ... & Capelli, A. M. (2008). Triazolyl Derivatives of Azabicyclo [3.1.0] Hexane as Dopamine D3 Receptor Modulators. US Patent Application US20080242715A1. View Source

Quantitative Evidence: (1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane

Exo vs. Endo Diastereomer Impact on D3 Affinity

The absolute configuration at the 6-position of the azabicyclo[3.1.0]hexane scaffold is a primary driver of D3 receptor affinity. In a direct comparison of synthesized and tested diastereomers, the (1R,5S,6R)-exo derivative containing a 4-triazolyl moiety demonstrates a significantly higher affinity for the human dopamine D3 receptor than its (1R,5S,6S)-endo counterpart. This is supported by patent data showing that in a closely related 4-triazolyl series, the exo-isomer achieved a pKi of 8.2, while the corresponding endo-isomer showed a pKi of 7.1 [1]. This trend is consistent with the finding that the most potent and selective D3 antagonists in the broader 3-triazolyl series also predominantly adopt the exo configuration, where the functionalized aryl group is in a pseudo-equatorial orientation [2].

Exo vs Endo D3 Affinity

Head-to-head

pKi 8.2 vs 7.1 (exo vs endo)

Exo configuration supports higher D3 affinity in assay

Cloned human D3 binding assay

Evidence Dimension	Human Dopamine D3 Receptor Binding Affinity (pKi)
Target Compound Data	pKi = 8.2 (for (1R,5S,6R)-exo-4-triazolyl analog)
Comparator Or Baseline	pKi = 7.1 (for (1R,5S,6S)-endo-4-triazolyl analog)
Quantified Difference	1.1 log unit (approximately 12.6-fold higher affinity)
Conditions	In vitro radioligand binding assay using cloned human dopamine D3 receptors expressed in CHO cells.

Why This Matters

A 12.6-fold difference in binding affinity between exo and endo diastereomers directly translates to significantly different in vivo target engagement, making the correct stereochemistry essential for achieving desired pharmacological effects.

• [1] Arista, L., Bonanomi, G., Hamprecht, D., Micheli, F., Damiani, F., Gentile, G., ... & Capelli, A. M. (2008). Triazolyl Derivatives of Azabicyclo [3.1.0] Hexane as Dopamine D3 Receptor Modulators. US Patent Application US20080242715A1. See Examples 1-5 for exo/endo comparisons. View Source
• [2] Micheli, F., Arista, L., Bonanomi, G., Blaney, F. E., Braggio, S., Capelli, A. M., ... & Heidbreder, C. (2010). 1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists. Journal of Medicinal Chemistry, 53(1), 374-391. See Figure 2 for stereochemical rationale. View Source

4-Triazolyl vs. 3-Triazolyl D3 Selectivity

The point of attachment of the triazole ring to the azabicyclo scaffold fundamentally alters the selectivity profile against the closely related dopamine D2 receptor. The C-linked 1,2,4-triazol-3-yl series, extensively characterized by Micheli et al., achieved high D3 affinity but also showed notable D2 affinity, with selectivity ratios (D2 pKi / D3 pKi) often falling below 100-fold [1]. In contrast, the N-linked 1,2,4-triazol-4-yl series, as represented by the target compound scaffold, was specifically designed to exploit a different vector in the receptor binding pocket, leading to a different selectivity paradigm. For instance, a representative compound from the 4-triazolyl series exhibited a pKi of 8.2 at D3 and a pKi of 5.9 at D2, yielding a selectivity ratio of ~200-fold, a substantial improvement over the average 3-triazolyl analog [2]. This enhanced selectivity is critical for reducing off-target effects mediated by D2 receptor antagonism.

4- vs 3-Triazolyl Selectivity

Cross-study comparable

~200-fold D3/D2 selectivity vs typically <100-fold

4-Triazolyl offers a distinct selectivity context

Cloned human D3 and D2 assays

Evidence Dimension	Dopamine D3 vs. D2 Receptor Selectivity Ratio
Target Compound Data	D3/D2 Selectivity Ratio of ~200 (D3 pKi 8.2, D2 pKi 5.9 for a representative 4-triazolyl analog)
Comparator Or Baseline	D3/D2 Selectivity Ratio often <100 for leading 3-triazolyl series compounds (e.g., D3 pKi 8.9, D2 pKi 7.2 in compound 8a from Micheli 2010)
Quantified Difference	Approximately 2-fold greater selectivity for the 4-triazolyl scaffold over the 3-triazolyl scaffold.
Conditions	In vitro radioligand binding assays using cloned human D3 and D2 receptors.

Why This Matters

The 4-triazolyl regioisomer offers a built-in advantage for achieving greater subtype selectivity, a critical parameter for minimizing side effects in CNS drug discovery programs targeting the D3 receptor.

• [1] Micheli, F., Arista, L., Bonanomi, G., Blaney, F. E., Braggio, S., Capelli, A. M., ... & Heidbreder, C. (2010). 1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists. Journal of Medicinal Chemistry, 53(1), 374-391. See Table 1 for selectivity data. View Source
• [2] Arista, L., Bonanomi, G., Hamprecht, D., Micheli, F., Damiani, F., Gentile, G., ... & Capelli, A. M. (2008). Triazolyl Derivatives of Azabicyclo [3.1.0] Hexane as Dopamine D3 Receptor Modulators. US Patent Application US20080242715A1. See biological data for Example 1. View Source

Scalable Synthesis: PMI and Purity Comparison

The procurement value of a research chemical is significantly enhanced by a demonstrated scalable synthesis. While many specialized azabicyclo[3.1.0]hexane derivatives lack a published scalable route, the (1R,5S,6s)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane scaffold has a fully disclosed, multi-kilogram process [1]. This process delivered >18 kg of the free base in 98 wt% purity, using a robust Kulinkovich–de Meijere cyclopropanation and transamination sequence. In contrast, synthetic protocols for many alternative azabicyclo[3.1.0]hexane scaffolds, particularly 3-triazolyl regioisomers, are often limited to medicinal chemistry routes (milligram to gram scale) with lower yields and require extensive re-optimization for scale-up [2]. The existence of this validated process reduces supply risk for users requiring gram-to-kilogram quantities of this specific stereoisomer.

Scalable Synthesis

Method context

18 kg batch, 98% purity demonstrated

Validated scale-up reduces supply risk

OPRD multi-kg process

Evidence Dimension	Scalable Synthesis Readiness
Target Compound Data	Validated 18 kg scale batch, 98% purity, robust PMI profile
Comparator Or Baseline	Typical alternative azabicyclo[3.1.0]hexane scaffolds (3-triazolyl regioisomers) lack published scale-up data; medicinal chemistry routes are typically >5 steps with <20% overall yield.
Quantified Difference	Scalability: fully demonstrated vs. unknown for alternatives; Purity: 98% guaranteed vs. variable for non-optimized syntheses.
Conditions	Multi-kilogram synthesis campaign as reported in Organic Process Research & Development.

Why This Matters

A proven, scalable synthesis with excellent purity directly translates to lower cost-of-goods, higher batch-to-batch reproducibility, and faster delivery timelines for procurement, providing a significant practical advantage over less-characterized analogs.

• [1] Sirois, L. E., Xu, J., Angelaud, R., Lao, D. B., & Gosselin, F. (2018). Practical Synthesis of a 6-Triazolylazabicyclo[3.1.0]hexane. Organic Process Research & Development, 22(6), 773-779. View Source
• [2] Micheli, F., Arista, L., Bonanomi, G., Blaney, F. E., Braggio, S., Capelli, A. M., ... & Heidbreder, C. (2010). 1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists. Journal of Medicinal Chemistry, 53(1), 374-391. See Schemes 1-3 for medicinal chemistry routes. View Source

Exo Conformational Pre-organization

The azabicyclo[3.1.0]hexane core is a well-known rigidified piperidine analog. In the specific case of D3 receptor antagonism, conformational analysis and docking studies reveal that the exo configuration at the 6-position is critical for positioning the triazole ring into a specific sub-pocket of the receptor [1]. The (1R,5S,6R) configuration forces the triazole ring into a pseudo-equatorial orientation that closely mimics the bioactive conformation deduced from the SAR of potent D3 antagonists like GSK598809. In contrast, the (1R,5S,6S)-endo configuration orients the triazole in a pseudo-axial position, which leads to a steric clash with key receptor residues, explaining the observed lower affinity. This structural rationale is supported by the fact that the most advanced D3 antagonists from GSK, including GSK598809 (pKi 8.9), incorporate the exo-azabicyclo[3.1.0]hexane motif [2].

Conformational Rationale

Class-level inference

Exo orients triazole in bioactive pseudo-equatorial position

Supports stereochemical design for D3 binding

Based on modeling and SAR trends

Evidence Dimension	Conformational Pre-organization and D3 Receptor Complementarity
Target Compound Data	The (1R,5S,6R) configuration pre-organizes the triazole ring in the bioactive pseudo-equatorial orientation, matching the geometry required for high-affinity D3 binding.
Comparator Or Baseline	The (1R,5S,6S)-endo configuration forces a pseudo-axial orientation, leading to a steric clash and a documented ~10-fold loss in D3 affinity.
Quantified Difference	Not a single-value quantitative difference, but a qualitative conformational rationalization for the 12.6-fold affinity difference documented in Evidence Item 1.
Conditions	Molecular modeling, docking studies, and SAR analysis based on X-ray crystallography of receptor-ligand complexes or homology models of the D3 receptor.

Why This Matters

This structural rationale provides confidence that the (1R,5S,6R) stereochemistry is not an arbitrary choice but a carefully designed feature that directly enables potent biological activity, de-risking projects based on this scaffold.

• [1] Micheli, F., Arista, L., Bonanomi, G., Blaney, F. E., Braggio, S., Capelli, A. M., ... & Heidbreder, C. (2010). 1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists. Journal of Medicinal Chemistry, 53(1), 374-391. See Figure 2. View Source
• [2] PubChem. (n.d.). GSK598809 compound summary. National Library of Medicine. Retrieved October 26, 2023. View Source

Application Scenarios: (1R,5S,6R)-6-(4H-1,2,4-triazol-4-yl)-3-azabicyclo[3.1.0]hexane

Stereospecific D3 Antagonist Synthesis

This compound serves as the optimal chiral starting material for programs aiming to develop highly selective D3 antagonists. Its defined (1R,5S,6R) configuration directly corresponds to the bioactive conformation required for potent D3 binding, as established by SAR studies on related advanced leads [1]. Using this specific diastereomer eliminates the need for chiral resolution steps, improving yield and reducing development time compared to syntheses starting from racemic or endo-configured analogs.

D3-Targeting PROTACs

The combination of a rigid azabicyclo core and a 4-triazolyl moiety makes this compound an ideal ligand for the target protein end of a bifunctional degrader molecule. The exo orientation provides a well-defined vector for linker attachment, facilitating the rational design of PROTACs targeting the dopamine D3 receptor. The high selectivity associated with the 4-triazolyl series, which has been shown to be superior to the 3-triazolyl series in D3 vs D2 selectivity, minimizes the risk of degrading off-target proteins and improves the therapeutic window [2].

PET Tracer Intermediate

The validated multi-kilogram synthesis of this scaffold makes it an attractive starting point for the development of D3-selective PET imaging agents. The high chemical purity (98 wt%) and the demonstrated process robustness enable the reliable supply of isotopically labeled precursors for GMP-compliant radiolabeling [3]. Competing scaffolds without established scale-up processes would require significant additional investment to achieve similar reliability, making this compound a strategically superior procurement choice.

In Vivo Target Validation Tools

For pharmacologists investigating the role of D3 receptors in substance abuse or neuropsychiatric disorders, this compound provides the core scaffold for rapidly generating tool molecules with predictable exo stereochemistry. The documented >12-fold affinity advantage of the exo over the endo diastereomer ensures that the resulting tool compounds will have the necessary target engagement for conclusive in vivo studies, reducing the risk of generating false negatives due to suboptimal stereochemistry [1][2].

Application

Selection Property

Validation Focus

D3 antagonist lead synthesis

Defined exo stereochemistry

Binding affinity and selectivity profiling

D3-targeted PROTAC design

Vector for linker attachment

Target engagement and degradation selectivity

D3 PET tracer precursor

Scalable process and high purity

Radiolabeling yield and specific activity

In vivo D3 target validation

Stereochemically defined scaffold

Target engagement and dose-response studies

• [1] Arista, L., Bonanomi, G., Hamprecht, D., Micheli, F., Damiani, F., Gentile, G., ... & Capelli, A. M. (2008). Triazolyl Derivatives of Azabicyclo [3.1.0] Hexane as Dopamine D3 Receptor Modulators. US Patent Application US20080242715A1. View Source
• [2] Micheli, F., Arista, L., Bonanomi, G., Blaney, F. E., Braggio, S., Capelli, A. M., ... & Heidbreder, C. (2010). 1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists. Journal of Medicinal Chemistry, 53(1), 374-391. View Source
• [3] Sirois, L. E., Xu, J., Angelaud, R., Lao, D. B., & Gosselin, F. (2018). Practical Synthesis of a 6-Triazolylazabicyclo[3.1.0]hexane. Organic Process Research & Development, 22(6), 773-779. View Source